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Compound of Interest

Compound Name: 4-Aminopentan-2-one

Cat. No.: B096834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4-Aminopentan-2-
one (CAS No. 19010-87-8). Adherence to these procedures is vital for ensuring laboratory

safety and regulatory compliance.

Hazard Summary
4-Aminopentan-2-one is a hazardous chemical with the following properties:

Physical State: Liquid.[1]

Appearance: Colorless.[1]

Odor: Rotten-egg like.[1]

Hazards:

Highly flammable liquid and vapor.[1]

Causes severe skin burns and eye damage.[1]

Air sensitive.[1]

Quantitative Safety Data
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Due to the specific nature of 4-Aminopentan-2-one, comprehensive quantitative safety data is

not readily available in public databases. The following table summarizes the available

information and highlights data that could not be found. It is crucial to consult the specific

Safety Data Sheet (SDS) provided by the supplier for the most accurate information.
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Parameter Value Source / Notes

Occupational Exposure Limits

OSHA PEL (Permissible

Exposure Limit)
Not Found

No specific PEL has been

established by OSHA for 4-

Aminopentan-2-one.

ACGIH TLV (Threshold Limit

Value)
Not Found

No specific TLV has been

established by ACGIH for 4-

Aminopentan-2-one.

NIOSH REL (Recommended

Exposure Limit)
Not Found

No specific REL has been

established by NIOSH for 4-

Aminopentan-2-one.

Glove Compatibility

Nitrile Rubber Breakthrough

Time

Not Recommended for

Prolonged Contact

General guidance suggests

nitrile gloves offer poor

resistance to amines.

Immediate replacement is

required upon splash contact.

Neoprene Breakthrough Time Data Not Available

Butyl Rubber Breakthrough

Time
Data Not Available

Flammability

Flash Point Data Not Available
Classified as a highly

flammable liquid.[1]

Physical Properties

Molecular Formula C5H11NO [2][3]

Molecular Weight 101.15 g/mol [2][3]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
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A comprehensive PPE ensemble is mandatory when handling 4-Aminopentan-2-one.

Protection Type Required PPE
Rationale and Best
Practices

Eye and Face
Chemical safety goggles and a

full-face shield.

Protects against splashes and

vapors that can cause severe

eye damage. An eyewash

station must be readily

accessible.

Skin

Chemical-resistant gloves

(e.g., Butyl or Viton for

extended contact, double-

gloving with nitrile for incidental

contact) and a flame-resistant

lab coat.

Prevents severe skin burns.

Disposable gloves should be

changed immediately upon

contamination. Do not wear

shorts or open-toed shoes.

Respiratory

Use only in a well-ventilated

area, preferably within a

chemical fume hood.

If ventilation is inadequate or

for emergency situations, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Step-by-Step Handling and Storage Protocol
Preparation:

Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are accessible and unobstructed.

Assemble all necessary PPE and handling equipment (e.g., spark-proof tools, compatible

containers).

Ground and bond all containers and receiving equipment to prevent static discharge.[4]

Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b096834?utm_src=pdf-body
https://www.ccohs.ca/oshanswers/chemicals/spill-response-chemicals.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conduct all work with 4-Aminopentan-2-one inside a chemical fume hood.

Use only spark-proof and explosion-proof equipment.[4]

Avoid inhalation of vapors and any contact with skin and eyes.[1]

Keep the container tightly closed when not in use.

Due to its air-sensitive nature, consider handling under an inert atmosphere (e.g., nitrogen

or argon).

Storage:

Store in a cool, dry, and well-ventilated area designated for flammable and corrosive

materials.[4]

Keep containers tightly closed and store under an inert atmosphere.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[4][5]

Segregate from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, and acid chlorides.[5]

Spill Response Protocol
For any major spill, or if you are unsure, evacuate the area and contact emergency services

immediately.

Evacuate and Alert:

Immediately alert others in the vicinity and evacuate the area.

If the spill is large or poses a fire hazard, activate the fire alarm.

Control and Contain (for minor spills by trained personnel only):

Don the appropriate PPE, including respiratory protection.

Eliminate all ignition sources.[4]
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Contain the spill using an inert absorbent material such as sand, vermiculite, or a

commercial spill kit for flammable liquids. Do not use combustible materials like sawdust.

Prevent the spill from entering drains or waterways.[6]

Clean-Up and Decontamination:

Carefully collect the absorbed material using non-sparking tools and place it in a

designated, labeled hazardous waste container.

Decontaminate the spill area with a suitable solvent, followed by soap and water. Collect

all cleaning materials as hazardous waste.

Reporting:

Report all spills to the laboratory supervisor and the institution's Environmental Health and

Safety (EHS) department.

Disposal Plan
All waste containing 4-Aminopentan-2-one is considered hazardous waste.

Waste Collection:

Collect all waste (unused chemical, contaminated absorbents, and disposable PPE) in a

clearly labeled, compatible, and sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

office.

Container Labeling:

Label the waste container with "Hazardous Waste," the full chemical name ("4-
Aminopentan-2-one"), and the associated hazards (Flammable, Corrosive).

Storage of Waste:
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Store the sealed hazardous waste container in a designated satellite accumulation area,

away from incompatible materials.

Disposal:

Arrange for pick-up and disposal through your institution's licensed hazardous waste

disposal program.[7] Do not attempt to dispose of this chemical down the drain or in

regular trash.

Empty Containers:

Empty containers must be triple-rinsed with a suitable solvent. The rinsate must be

collected and disposed of as hazardous waste. The decontaminated container can then be

disposed of according to institutional guidelines, which may involve defacing the label and

placing it in the appropriate recycling or trash receptacle.

Workflow Diagrams
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Safe Handling Workflow for 4-Aminopentan-2-one

Preparation

Handling

Storage

Verify Fume Hood & Safety Shower/Eyewash

Assemble PPE & Spark-Proof Tools

Ground & Bond Equipment

Work in Fume Hood

Use Spark-Proof Tools

Avoid Contact & Inhalation

Keep Container Closed

Cool, Dry, Ventilated Area

Inert Atmosphere

Away from Ignition Sources

Segregate Incompatibles

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 4-Aminopentan-2-one.
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Emergency Spill Response for 4-Aminopentan-2-one

Immediate Actions

Minor Spill Cleanup (Trained Personnel Only)

Disposal

Spill Occurs

Alert Others & Evacuate Area

Call Emergency Services (if major)

Don Full PPE (incl. Respirator)

If minor spill

Eliminate Ignition Sources

Contain with Inert Absorbent

Collect Waste in Labeled Container

Decontaminate Area

Dispose as Hazardous Waste

Report Spill to Supervisor/EHS

Click to download full resolution via product page

Caption: Emergency response workflow for a 4-Aminopentan-2-one spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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